molecular formula C14H11NO B142957 2-Acetylcarbazole CAS No. 23592-74-7

2-Acetylcarbazole

Cat. No. B142957
CAS RN: 23592-74-7
M. Wt: 209.24 g/mol
InChI Key: UTQDTPYWVOXWMK-UHFFFAOYSA-N
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Description

2-Acetylcarbazole is a compound with the molecular formula C14H11NO . It is a derivative of carbazole, an aromatic heterocyclic organic compound .


Molecular Structure Analysis

The molecular structure of 2-Acetylcarbazole consists of a carbazole unit with an acetyl group attached. The carbazole unit is a tricyclic structure, consisting of two six-membered benzene rings fused on either side of a five-membered nitrogen-containing ring .


Chemical Reactions Analysis

Carbazole-based compounds, including 2-Acetylcarbazole, can undergo electropolymerization, a process that has been studied extensively . The carbazole moieties can be electropolymerized in two different methods resulting in the formation of poly(2,7-carbazole)s or poly(3,6-carbazole)s derivatives .


Physical And Chemical Properties Analysis

2-Acetylcarbazole has a density of 1.2±0.1 g/cm³, a boiling point of 423.5±18.0 °C at 760 mmHg, and a flash point of 215.7±28.6 °C . It has a molar refractivity of 66.4±0.3 cm³ and a molar volume of 167.5±3.0 cm³ .

Scientific Research Applications

Optoelectronic Applications

2-Acetylcarbazole: derivatives are significant in optoelectronics, particularly in the development of organic light-emitting diodes (OLEDs) . They serve as emitters or host materials in the emitting layer due to their excellent electronic and photophysical properties .

Photocaging Techniques

The acetylcarbazole framework is utilized in photocaging , a method to control the release of single or dual substrates from a single chromophore. This has potential applications in targeted drug delivery systems .

Safety and Hazards

2-Acetylcarbazole is harmful if swallowed and may cause skin and eye irritation. It may also cause respiratory irritation . Proper safety measures should be taken while handling this compound.

Future Directions

Carbazole-based compounds, including 2-Acetylcarbazole, have excellent optoelectronic properties, high charge carrier mobility, and excellent morphological stability, which make them potential candidates in the field of nanodevices, rechargeable batteries, and electrochemical transistors . Therefore, the future directions of 2-Acetylcarbazole could involve further exploration and development in these areas.

Mechanism of Action

Target of Action

Carbazole derivatives have been synthesized and evaluated as free radical scavengers . This suggests that the compound may interact with free radicals in the body, neutralizing them and preventing them from causing cellular damage.

Mode of Action

It is known that carbazole derivatives can act as free radical scavengers . This means that they can donate an electron to a free radical, neutralizing it and preventing it from causing cellular damage. The carbazole group in the compound structure may be responsible for this electron-donating ability.

Biochemical Pathways

By neutralizing free radicals, it could help to prevent oxidative damage to cells and tissues, which is implicated in a variety of diseases including cancer, cardiovascular disease, and neurodegenerative disorders .

Result of Action

The primary result of 2-Acetylcarbazole’s action as a free radical scavenger would be the reduction of oxidative stress in the body. By neutralizing free radicals, it could potentially prevent or mitigate the cellular damage associated with oxidative stress. This could have broad implications for health, as oxidative stress is implicated in a variety of diseases .

properties

IUPAC Name

1-(9H-carbazol-2-yl)ethanone
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H11NO/c1-9(16)10-6-7-12-11-4-2-3-5-13(11)15-14(12)8-10/h2-8,15H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UTQDTPYWVOXWMK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)C1=CC2=C(C=C1)C3=CC=CC=C3N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H11NO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40295953
Record name 2-Acetylcarbazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40295953
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

209.24 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(9H-carbazol-2-yl)ethanone

CAS RN

23592-74-7
Record name 23592-74-7
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Record name 2-Acetylcarbazole
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2-Acetylcarbazole
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What is the role of 2-acetylcarbazole in the synthesis of quinolinyl-substituted carbazole derivatives?

A1: 2-acetylcarbazole serves as a crucial starting material in the synthesis of quinolinyl-substituted carbazole derivatives []. The research paper describes its use in a Friedländer condensation reaction with 4-phenylquinoline-3-carbaldehyde in the presence of acid. This reaction leads to the formation of either 2-(4-phenylquinolinyl)carbazole or 3,6-bis[2-(4-phenylquinolinyl)]carbazole depending on the starting carbazole derivative used (2-acetylcarbazole or 3,6-diacetylcarbazole, respectively) [].

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